Cas no 80880-78-0 (3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI))

80880-78-0 structure
Product name:3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI)
- DTXSID40434441
- SCHEMBL189982
- 80880-78-0
-
- Inchi: InChI=1S/C6H8O3S/c1-3-5(6(8)9)4(7)2-10-3/h3,5H,2H2,1H3,(H,8,9)
- InChI Key: SGFBZILCCGQPJJ-UHFFFAOYSA-N
- SMILES: CC1C(C(=O)CS1)C(=O)O
Computed Properties
- Exact Mass: 160.01941529g/mol
- Monoisotopic Mass: 160.01941529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.7Ų
- XLogP3: 1.2
3-Thiophenecarboxylicacid, tetrahydro-2-methyl-4-oxo- (9CI) Related Literature
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Monika Kos,Anita Jemec Kokalj,Gordana Glavan,Gregor Marolt,Primož Zidar,Janko Božič,Sara Novak,Damjana Drobne Environ. Sci.: Nano, 2017,4, 2297-2310
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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